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Compound of Interest

Compound Name: 5-Nitroso-2,4,6-triaminopyrimidine

Cat. No.: B018466 Get Quote

The selection of a synthetic route for a specific pteridine derivative depends on several factors,

including the desired substitution pattern, regioselectivity, and scalability. The following table

summarizes key quantitative data for representative examples of each synthesis method. It is

important to note that the presented data is sourced from different studies with varying

substrates and conditions, and therefore, does not represent a direct side-by-side comparison

under identical parameters.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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